Cas no 874357-51-4 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-)

2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl- structure
874357-51-4 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
CAS No:874357-51-4
MF:C9H10O2
MW:150.174502849579
CID:1901292
PubChem ID:21521488
Update Time:2025-04-21

2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
    • 2-ethyl-3-methyl-1,4-benzoquinone
    • 2-ethyl-3-methylcyclohexa-2,5-diene-1,4-dione
    • 874357-51-4
    • SCHEMBL11771402
    • Inchi: 1S/C9H10O2/c1-3-7-6(2)8(10)4-5-9(7)11/h4-5H,3H2,1-2H3
    • InChI Key: CMBANAGVBLPIPT-UHFFFAOYSA-N
    • SMILES: CCC1C(=O)C=CC(=O)C=1C

Computed Properties

  • Exact Mass: 150.068079557Da
  • Monoisotopic Mass: 150.068079557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1Ų
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